Cas no 94823-88-8 ([4-(Butylthio)phenyl](phenyl)methanol)

• Product Name: [4-(Butylthio)phenyl](phenyl)methanol
• CAS No: 94823-88-8
• MF: C₁₇H₂₀OS
• MW: 272.405103683472
• CID: 873248
• Update Time: 2023-08-03

[4-(Butylthio)phenyl](phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• [4-(BUTYLTHIO)PHENYL](PHENYL)METHANOL
• [4-(Butylthio)phenyl](phenyl)methanol

• Inchi： 1S/C17H20OS/c1-2-3-13-19-16-11-9-15(10-12-16)17(18)14-7-5-4-6-8-14/h4-12,17-18H,2-3,13H2,1H3
• InChI Key： GTXACQXNTRRDRK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C1C=CC=CC=1)O)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 229
• Topological Polar Surface Area: 45.5